molecular formula C17H16N2O3 B12899892 Benzo[d]oxazol-2-yl(phenyl)methyl dimethylcarbamate

Benzo[d]oxazol-2-yl(phenyl)methyl dimethylcarbamate

Cat. No.: B12899892
M. Wt: 296.32 g/mol
InChI Key: NLTAMZMOCMYANZ-UHFFFAOYSA-N
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Description

Benzo[d]oxazol-2-yl(phenyl)methyl dimethylcarbamate is a compound that belongs to the class of benzoxazole derivatives. Benzoxazole derivatives are known for their diverse pharmacological activities, including antibacterial, antifungal, anticancer, and anti-inflammatory properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of benzoxazole derivatives typically involves the reaction of 2-aminophenol with various reagents. The reaction conditions often include the use of solvents like methanol or acetonitrile and catalysts such as triethylamine .

Industrial Production Methods

Industrial production methods for benzoxazole derivatives often involve large-scale synthesis using similar reaction conditions as in laboratory settings. The scalability of these reactions is crucial for producing sufficient quantities for research and potential therapeutic applications .

Chemical Reactions Analysis

Types of Reactions

Benzo[d]oxazol-2-yl(phenyl)methyl dimethylcarbamate can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound .

Scientific Research Applications

Mechanism of Action

The mechanism of action of Benzo[d]oxazol-2-yl(phenyl)methyl dimethylcarbamate involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes or receptors, leading to its observed pharmacological effects . The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Properties

Molecular Formula

C17H16N2O3

Molecular Weight

296.32 g/mol

IUPAC Name

[1,3-benzoxazol-2-yl(phenyl)methyl] N,N-dimethylcarbamate

InChI

InChI=1S/C17H16N2O3/c1-19(2)17(20)22-15(12-8-4-3-5-9-12)16-18-13-10-6-7-11-14(13)21-16/h3-11,15H,1-2H3

InChI Key

NLTAMZMOCMYANZ-UHFFFAOYSA-N

Canonical SMILES

CN(C)C(=O)OC(C1=CC=CC=C1)C2=NC3=CC=CC=C3O2

Origin of Product

United States

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